2,2'-Dichloro-4,4'-bipyridine
Overview
Description
2,2'-Dichloro-4,4'-bipyridine (DCBP) is a type of organic compound consisting of two pyridine rings linked by a double bond. It is a white, crystalline solid with a molecular weight of 198.07 g/mol and a melting point of 108-110°C. DCBP is used in a variety of scientific research applications, including organic synthesis, drug development, and medicinal chemistry.
Scientific Research Applications
Coordination Chemistry
2,2’-Dichloro-4,4’-bipyridine: is widely used as a ligand in coordination chemistry due to its ability to bind with transition metals. This compound can form complex geometries with metals, which are crucial in catalysis and the synthesis of coordination polymers. Its dichloro groups enhance the stability of the complexes formed, making it a valuable ligand for research in this area .
Solid Form Screening
In pharmaceuticals and materials science, solid form screening is essential for identifying stable and bioavailable forms of a compound. 2,2’-Dichloro-4,4’-bipyridine has been subjected to solid form screening to discover its polymorphs, solvates, and hydrates. These forms can exhibit different physicochemical properties and are important for the compound’s application in drug formulation and material development .
Catalysis
This compound plays a significant role in catalysis, particularly in reactions involving carbon monoxide and styrene copolymerization. The presence of 2,2’-Dichloro-4,4’-bipyridine in catalyst systems can enhance the efficiency and selectivity of the polymerization process, leading to better control over the molecular weight and structure of the resulting polymers .
Organic Synthesis
As an organoheterocyclic compound, 2,2’-Dichloro-4,4’-bipyridine is used in organic synthesis to construct complex organic frameworks. Its dichloro groups can act as reactive sites for further functionalization, enabling the synthesis of a wide range of organic molecules with potential applications in medicinal chemistry and material science .
Molecular Electronics
In the field of molecular electronics, 2,2’-Dichloro-4,4’-bipyridine is investigated for its electronic properties. The compound’s ability to transport charge makes it a candidate for use in molecular wires, switches, and other electronic devices at the nanoscale .
Sensor Development
The unique structure of 2,2’-Dichloro-4,4’-bipyridine allows it to be used in the development of chemical sensors. These sensors can detect specific ions or molecules, making the compound valuable for environmental monitoring, medical diagnostics, and industrial process control .
Photophysical Studies
2,2’-Dichloro-4,4’-bipyridine: is also used in photophysical studies due to its light-absorbing properties. Researchers study its behavior under various light conditions to understand energy transfer processes, which are fundamental in the development of photovoltaic cells and light-emitting devices .
Material Science
Lastly, in material science, 2,2’-Dichloro-4,4’-bipyridine contributes to the design of new materials with desired properties. Its incorporation into polymers and coatings can improve material characteristics such as thermal stability, mechanical strength, and chemical resistance .
Mechanism of Action
Target of Action
Bipyridine compounds are often used as ligands in coordination chemistry , suggesting that 2,2’-Dichloro-4,4’-bipyridine may interact with metal ions or other suitable targets.
Mode of Action
It’s known that bipyridine compounds can act as ligands, forming complexes with metal ions . The dichloro substituents on the 2,2’-Dichloro-4,4’-bipyridine molecule may influence its binding affinity and selectivity for different targets.
Biochemical Pathways
Given its potential role as a ligand in coordination chemistry , it may be involved in pathways where metal ions play a crucial role.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,2’-Dichloro-4,4’-bipyridine. For instance, the compound’s solid-state form can be influenced by factors such as pressure and temperature . These factors could potentially affect how the compound interacts with its targets and its overall effectiveness.
properties
IUPAC Name |
2-chloro-4-(2-chloropyridin-4-yl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2/c11-9-5-7(1-3-13-9)8-2-4-14-10(12)6-8/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSELKNWXBOXHEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C2=CC(=NC=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20409132 |
Source
|
| Record name | 2,2'-dichloro-4,4'-bipyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20409132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53344-74-4 |
Source
|
| Record name | 2,2′-Dichloro-4,4′-bipyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=53344-74-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2'-dichloro-4,4'-bipyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20409132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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